Cas no 1214988-92-7 ((1S,2R)-2-Methoxymethyl-cyclopentylamine)

• Product Name: (1S,2R)-2-Methoxymethyl-cyclopentylamine
• CAS No: 1214988-92-7
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD28398057
• CID: 4774844
• Update Time: 2026-02-26

(1S,2R)-2-Methoxymethyl-cyclopentylamine Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-Methoxymethyl-cyclopentylamine
• CIS-2-(METHOXYMETHYL)CYCLOPENTANAMINE
• 8410AH
• SB31845
• (1S,2R)-2-(Methoxymethyl)cyclopentanamine
• (1S,2R)-2-(methoxymethyl)cyclopentan-1-amine

• MDL： MFCD28398057
• Inchi： 1S/C7H15NO/c1-9-5-6-3-2-4-7(6)8/h6-7H,2-5,8H2,1H3/t6-,7-/m0/s1
• InChI Key： VZBHNURRLOHCAS-BQBZGAKWSA-N
• SMILES： O(C)C[C@@H]1CCC[C@@H]1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (1S,2R)-2-Methoxymethyl-cyclopentylamine

Compound CAS No. 1214988-92-7: (1S,2R)-2-Methoxymethyl-cyclopentylamine

The compound (1S,2R)-2-Methoxymethyl-cyclopentylamine, identified by the CAS registry number 1214988-92-7, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopentane ring system, which is substituted at the 2-position with a methoxymethyl group and an amine functional group. The stereochemistry of the compound is defined by its (1S,2R) configuration, which plays a crucial role in determining its physical and chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1S,2R)-2-Methoxymethyl-cyclopentylamine. Researchers have employed asymmetric catalysis techniques to achieve high enantioselectivity in the synthesis process. This has been particularly important for applications where stereochemistry is critical, such as in drug discovery and development. The use of chiral catalysts has not only improved the yield of the desired enantiomer but also reduced the overall cost of production.

In terms of pharmacological applications, (1S,2R)-2-Methoxymethyl-cyclopentylamine has shown promising results in preclinical studies. It has been investigated as a potential lead compound for treating various diseases, including central nervous system disorders and inflammatory conditions. The compound's ability to modulate specific receptor systems has been a focal point of recent research efforts. For instance, studies have demonstrated its efficacy in inhibiting certain enzymes involved in neurodegenerative diseases, suggesting its potential as a therapeutic agent.

The structural versatility of (1S,2R)-2-Methoxymethyl-cyclopentylamine also makes it an attractive candidate for material science applications. Its cyclopentane ring system provides a rigid framework that can be further functionalized to create advanced materials with tailored properties. Researchers have explored its use in polymer synthesis, where it serves as a building block for creating high-performance polymers with enhanced mechanical and thermal stability.

Moreover, the compound's unique stereochemistry has led to its application in chiral recognition and separation technologies. Its ability to selectively bind to specific enantiomers has been leveraged in the development of novel chromatographic columns and sensors for enantiomeric resolution. This has significant implications for industries such as pharmaceuticals and food additives, where enantiopure compounds are often required.

In conclusion, (1S,2R)-2-Methoxymethyl-cyclopentylamine (CAS No. 1214988-92-7) is a multifaceted compound with diverse applications across various scientific domains. Its stereochemical properties, synthetic accessibility, and functional versatility make it a valuable asset in modern chemical research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.